Cas no 3547-04-4 (Benzene,1,1'-ethylidenebis[4-chloro-)

• Product Name: Benzene,1,1'-ethylidenebis[4-chloro-
• CAS No: 3547-04-4
• MF: C₁₄H₁₂Cl₂
• MW: 251.151082038879
• CID: 305725
• PubChem ID: 19076
• Update Time: 2025-04-19

Benzene,1,1'-ethylidenebis[4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-ethylidenebis[4-chloro-
• 2,2-Bis(p-chlorophenyl)ethane;DDE;p,p'-Dichlorodiphenyl ethane;Benzene, 1,1'-ethylidenebis[4-chloro-;1,1-Bis(4-chlorophenyl)ethane;Ethane, 1,1-bis(4-chlorophenyl)-
• KTEARTXATWOYDB-UHFFFAOYSA-N
• 4-05-00-01881 (Beilstein Handbook Reference)
• Dimic
• Benzene, 1,1'-ethylidenebis(4-chloro-
• ETHANE, 1,1-BIS(p-CHLOROPHENYL)-
• AI 3-18063
• K 3926
• SCHEMBL153358
• NS00122974
• 1-Chloro-4-[1-(4-chlorophenyl)ethyl]benzene #
• 1,1-Bis(4-chlorophenyl)ethane
• AI3-18063
• 2-bis(p-chlorophenyl)ethane
• Benzene, 1,1'-ethylidenebis[4-chloro-
• BRN 1963932
• DTXSID1063069
• 2,2-Bis(p-chlorophenyl)ethane
• 3547-04-4
• 1-Chloro-4-[1-(4-chlorophenyl)ethyl]benzene
• p,p'-Dichlorodiphenyl ethane
• Ethane, 1,1-bis(4-chlorophenyl)-

• Inchi： 1S/C14H12Cl2/c1-10(11-2-6-13(15)7-3-11)12-4-8-14(16)9-5-12/h2-10H,1H3
• InChI Key： KTEARTXATWOYDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 250.03176
• Monoisotopic Mass: 250.031606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.1117 (rough estimate)
• Melting Point: 56°C
• Boiling Point: 326.42°C (rough estimate)
• Flash Point: 143.6°C
• Refractive Index: 1.5610 (estimate)
• PSA: 0